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Compound of Interest

Compound Name: Indolin-5-ol hydrobromide

CAS No.: 1221257-43-7

Cat. No.: B2756181

Get Quote

Executive Summary
Verdict: The choice between Indolin-5-ol Hydrobromide (5-OH-Ind·HBr) and Indolin-5-ol

Hydrochloride (5-OH-Ind·HCl) is rarely arbitrary; it dictates the stability profile and downstream

synthetic success of this oxidation-prone scaffold.

Select the Hydrochloride (HCl) for aqueous solubility, atom economy, and routine cost-

efficiency in large-scale manufacturing.

Select the Hydrobromide (HBr) when the HCl salt exhibits high hygroscopicity or poor

crystallinity (oiling out). HBr is the "problem solver" salt for purification but introduces a latent

risk of oxidative side reactions due to the lower oxidation potential of the bromide ion.

Physicochemical Profile & Atom Economy
The primary distinction lies in the counterion's impact on molecular weight and solid-state

properties. For drug development, the HBr salt carries a significant mass penalty ("dead

weight") compared to the HCl salt.
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Comparative Data Matrix
Feature

Indolin-5-ol
Hydrochloride

Indolin-5-ol
Hydrobromide

Impact on
Application

Counterion MW 36.46 g/mol 80.91 g/mol

Atom Economy: HCl is

superior. HBr requires

~15% more mass for

the same molar

dosage.

Hygroscopicity Typically Higher Typically Lower

Handling: HBr is often

preferred if the HCl

salt forms

deliquescent gums.

Nucleophilicity
Moderate (

)

High (

)

Reactivity:

can act as a

nucleophilic catalyst in

substitution reactions

but poses risks in

oxidative steps.

Redox Stability Inert to mild oxidants
Susceptible to

oxidation

Safety:

can oxidize to

, leading to unwanted

ring bromination.

Reactivity Analysis: The "Bromide Risk" in
Oxidation
As an Application Scientist, the most critical technical insight I can offer is the incompatibility of

HBr salts with specific oxidative transformations.

Indolin-5-ol is frequently oxidized to 5-hydroxyindole or quinone imines.
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With HCl: The chloride ion is redox-inert under typical organic oxidation conditions (e.g.,

DDQ,

, or air oxidation).

With HBr: The bromide ion (

) has a lower oxidation potential (

) compared to chloride (

). Strong oxidants can oxidize

to elemental bromine (

) or hypobromite (

) in situ.

The Consequence:

is a potent electrophile. In the presence of the electron-rich phenol ring of Indolin-5-ol,
generated

will rapidly perform Electrophilic Aromatic Substitution (EAS), chlorinating or brominating the 4-
or 6-position, creating impurities that are difficult to separate.

Diagram: Oxidative Degradation & Salt Risk

Indolin-5-ol Salt Oxidant Added
(e.g., Peroxide, High-Valent Metal)

HCl Salt PathCl- is Inert

HBr Salt Path
Br- Oxidizes

Target: 5-Hydroxyindole
(Clean Conversion)

Side Rxn: 2Br- → Br2 Impurity: 4-Bromo-5-hydroxyindoleElectrophilic Attack

Click to download full resolution via product page

Figure 1: Mechanistic divergence during oxidative processing. The HBr salt introduces a risk of

self-halogenation not present in the HCl salt.
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Experimental Protocols
Protocol A: Comparative Hygroscopicity Stress Test
(DVS Surrogate)
Objective: Determine which salt form is suitable for open-air handling in your specific facility

environment.

Materials:

1.0 g Indolin-5-ol·HCl

1.0 g Indolin-5-ol·HBr

Saturated salt solutions (NaCl for 75% RH,

for 43% RH)

Desiccator chambers

Workflow:

Dry: Dry both salts in a vacuum oven at 40°C for 4 hours to establish a "dry mass" baseline (

).

Expose: Place samples in open weighing boats inside humidity chambers (75% RH) at 25°C.

Monitor: Weigh samples at t=1h, 4h, 24h, and 48h.

Analysis: Calculate % Mass Gain =

.

Threshold: If Mass Gain > 2% in 24h, the salt is Hygroscopic.

Visual Check: Look for "deliquescence" (turning into a liquid/paste). If HCl turns to paste

and HBr remains powder, HBr is the operational winner.
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Protocol B: Salt Metathesis (Switching HBr to HCl)
Objective: If you purchased the HBr salt for stability but need the HCl salt for a specific reaction

compatibility.

Dissolution: Dissolve 10 mmol of Indolin-5-ol·HBr in a minimum volume of degassed water

(sparged with

to prevent oxidation).

Free Basing: Slowly add saturated

solution under

atmosphere until pH ~9. The free base Indolin-5-ol will precipitate or oil out.

Extraction: Extract immediately into Ethyl Acetate (

mL). Note: Work quickly to minimize air oxidation of the free base.

Salt Formation: Dry the organic layer over

, filter, and cool to 0°C.

Acidification: Add 4M HCl in Dioxane (1.1 equiv) dropwise.

Isolation: The Indolin-5-ol·HCl will precipitate. Filter under inert gas and dry in vacuum.

Decision Framework for Researchers
Use this logic flow to select the correct starting material for your campaign.
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Start: Indolin-5-ol Project

Is the reaction Oxidative?
(e.g., Dehydrogenation to Indole)

Select HCl Salt
(Avoids Br2 formation)

Yes

Is the product intended for
long-term solid storage?

No

Does the HCl salt form
a deliquescent gum?

Yes

Select HCl Salt
(Better Atom Economy)

No (Immediate Use)

Select HBr Salt
(Better Crystallinity)

Yes No

Click to download full resolution via product page

Figure 2: Strategic decision matrix for salt selection based on reaction type and storage needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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